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Compound of Interest

Compound Name: LLY-507

Cat. No.: B608609 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of stock solutions of LLY-507, a potent and selective inhibitor of the protein-lysine

methyltransferase SMYD2.[1][2][3] Accurate preparation of stock solutions is critical for

ensuring the reproducibility and reliability of experimental results. The following sections detail

the physicochemical properties of LLY-507, a step-by-step protocol for its dissolution in

Dimethyl Sulfoxide (DMSO), and recommendations for long-term storage and stability.

Physicochemical Properties of LLY-507
LLY-507 is a cell-active small molecule inhibitor of SMYD2 with a molecular weight of

approximately 574.8 g/mol .[4][5] It is typically supplied as a white to off-white solid or

crystalline powder.[5][6] A summary of its key properties is provided in Table 1.

Property Value Citations

Molecular Formula C₃₆H₄₂N₆O [4][5][6]

Molecular Weight
574.76 g/mol (variously

reported as 574.8 or 574.77)
[3][4][5]

CAS Number 1793053-37-8 [4][5][7]

Appearance A solid, crystalline powder [3][4][5]
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Solubility and Stock Solution Concentration
LLY-507 is soluble in DMSO, with reported solubilities varying across different suppliers.[3][4] It

is insoluble in water.[7] To ensure complete dissolution and stability, it is crucial to use fresh,

anhydrous DMSO, as absorbed moisture can reduce solubility.[7] While high concentrations

are achievable, a conservative starting concentration is recommended for routine use. A

summary of reported solubility data is presented in Table 2.

Solvent Reported Solubility Notes Citations

DMSO ≥57.5 mg/mL - [4]

DMSO
93 mg/mL (161.81

mM)

Sonication is

recommended.
[6]

DMSO 30 mg/mL (52.19 mM) - [5][7]

DMSO
Up to 100 mg/mL

(173.98 mM)

Requires warming

and/or ultrasonication.

Use fresh DMSO.

[7]

Ethanol 21-54.7 mg/mL
Sonication may be

required.
[4][6]

Water Insoluble - [7]

Experimental Protocol: Preparing a 10 mM LLY-507
Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM LLY-507 stock solution in DMSO.

Adjust volumes and mass as required for different concentrations.

Materials and Equipment:

LLY-507 powder

Anhydrous or high-purity DMSO

Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettors and appropriate tips

Vortex mixer

(Optional) Sonicator water bath

(Optional) Water bath set to 37-50°C

Procedure:

Pre-calculation:

Determine the mass of LLY-507 required. For 1 mL of a 10 mM solution (MW = 574.76

g/mol ):

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 574.76 g/mol x 1000 mg/g = 5.75 mg

Weighing:

Tare a sterile microcentrifuge tube or vial on an analytical balance.

Carefully weigh out 5.75 mg of LLY-507 powder into the tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the LLY-507 powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is fully

dissolved.

Visually inspect the solution against a light source to ensure no particulates are present.

Troubleshooting: If the compound does not fully dissolve, sonicate the tube in a water bath

for 5-10 minutes or warm the solution in a water bath (37-50°C) for 5-10 minutes, followed

by vortexing.[7]
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Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[7]

Clearly label all aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots as recommended in Section 4.

Storage and Stability
Proper storage is essential to maintain the integrity of the LLY-507 stock solution.

Recommendations vary, with the most stringent conditions providing the longest stability.

Storage Condition Duration Notes Citations

Powder 3 years at -20°C Store desiccated. [6][7]

In Solvent (DMSO) 2 years at -80°C
Recommended for

long-term stability.
[2]

In Solvent (DMSO) 1 year at -80°C - [6][7]

In Solvent (DMSO) 1 year at -20°C - [2]

In Solvent (DMSO) 1 month at -20°C For shorter-term use. [7]

Key Recommendation: For maximum stability, it is advised to store DMSO stock solutions in

single-use aliquots at -80°C for up to two years.[2] Avoid repeated freeze-thaw cycles.[7]

Visualized Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in the preparation of an LLY-507 stock solution.
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Preparation Workflow

Start
1. Weigh LLY-507

(e.g., 5.75 mg)
2. Add Anhydrous
DMSO (e.g., 1 mL)

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into
Single-Use Volumes

5. Store at -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing LLY-507 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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